M3 of dolutegravir
M3 of dolutegravir
Dolutegravir O-β-D-glucuronide is a metabolite of the HIV integrase inhibitor dolutegravir. It is formed from dolutegravir primarily by the UDP-glucuronosyltransferase (UGT) isoform UGT1A1 in vivo but is also metabolized by UGT1A9 in human liver and kidney microsomes and UGT1A3 in human intestinal microsomes.
Brand Name:
Vulcanchem
CAS No.:
1485692-21-4
VCID:
VC0106502
InChI:
InChI=1S/C27H29F2N3O10/c1-11-4-5-41-18-10-31-9-15(25(37)30-8-12-2-3-13(28)6-16(12)29)21(34)24(19(31)26(38)32(11)18)42-17-7-14(27(39)40)20(33)23(36)22(17)35/h2-3,6,9,11,14,17-18,20,22-23,33,35-36H,4-5,7-8,10H2,1H3,(H,30,37)(H,39,40)/t11-,14+,17-,18+,20-,22+,23+/m1/s1
SMILES:
CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC5CC(C(C(C5O)O)O)C(=O)O
Molecular Formula:
C27H29F2N3O10
Molecular Weight:
593.537
M3 of dolutegravir
CAS No.: 1485692-21-4
Cat. No.: VC0106502
Molecular Formula: C27H29F2N3O10
Molecular Weight: 593.537
* For research use only. Not for human or veterinary use.
Specification
| Description | Dolutegravir O-β-D-glucuronide is a metabolite of the HIV integrase inhibitor dolutegravir. It is formed from dolutegravir primarily by the UDP-glucuronosyltransferase (UGT) isoform UGT1A1 in vivo but is also metabolized by UGT1A9 in human liver and kidney microsomes and UGT1A3 in human intestinal microsomes. |
|---|---|
| CAS No. | 1485692-21-4 |
| Molecular Formula | C27H29F2N3O10 |
| Molecular Weight | 593.537 |
| IUPAC Name | (1S,2R,3S,4R,5R)-5-[[(3S,7R)-13-[(2,4-difluorophenyl)methylcarbamoyl]-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-dien-11-yl]oxy]-2,3,4-trihydroxycyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C27H29F2N3O10/c1-11-4-5-41-18-10-31-9-15(25(37)30-8-12-2-3-13(28)6-16(12)29)21(34)24(19(31)26(38)32(11)18)42-17-7-14(27(39)40)20(33)23(36)22(17)35/h2-3,6,9,11,14,17-18,20,22-23,33,35-36H,4-5,7-8,10H2,1H3,(H,30,37)(H,39,40)/t11-,14+,17-,18+,20-,22+,23+/m1/s1 |
| Standard InChI Key | SSPCEQPHKUWNFL-HSSNMISVSA-N |
| SMILES | CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC5CC(C(C(C5O)O)O)C(=O)O |
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